5-Oxaspiro[3.5]nonan-2-amine hydrochloride

• CAS No.: 2803863-28-5
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• IUPAC Name: 5-oxaspiro[3.5]nonan-2-amine;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c9-7-5-8(6-7)3-1-2-4-10-8;/h7H,1-6,9H2;1H
• InChI Key: SYHFRGLZRAHHJS-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC2(C1)CC(C2)N.Cl

Description

5-Oxaspiro[35]nonan-2-amine hydrochloride is a chemical compound with the molecular formula C8H16ClNO It is a spiro compound, which means it contains a spirocyclic structure where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Oxaspiro[3.5]nonan-2-amine hydrochloride typically involves the formation of the spirocyclic structure through a series of chemical reactions. One common method involves the reaction of a suitable precursor with an amine under controlled conditions to form the spirocyclic amine, which is then converted to its hydrochloride salt. The specific reaction conditions, such as temperature, solvent, and catalysts, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. This could include the use of continuous flow reactors, automated synthesis equipment, and rigorous quality control measures to maintain consistency and purity .

Chemical Reactions Analysis

Types of Reactions

5-Oxaspiro[3.5]nonan-2-amine hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound to its reduced forms.

Substitution: The amine group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a variety of substituted spiro compounds .

Scientific Research Applications

5-Oxaspiro[3.5]nonan-2-amine hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex spirocyclic compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Oxaspiro[3.5]nonan-2-amine hydrochloride involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds and other interactions with biomolecules, influencing their function. The spirocyclic structure may also play a role in its biological activity by affecting its binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 7-Oxaspiro[3.5]nonan-1-amine hydrochloride
• 2-Oxaspiro[3.5]nonan-7-amine hydrochloride
• 5-Oxaspiro[3.5]nonan-9-amine hydrochloride

Uniqueness

5-Oxaspiro[3.5]nonan-2-amine hydrochloride is unique due to its specific spirocyclic structure and the position of the amine group. This structural uniqueness can influence its chemical reactivity and biological activity, making it a valuable compound for research and development .